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Compound of Interest

Compound Name: Red 30

Cat. No.: B1170523

For Immediate Release

[City, State] — December 13, 2025 — This technical guide provides an in-depth analysis of the
synthetic colorant Red 30 (CI 73360), exploring its potential research applications beyond its
established use in the cosmetic and pharmaceutical industries. This document is intended for
researchers, scientists, and drug development professionals interested in the broader utility of
existing chemical compounds.

Introduction: Distinguishing Red 30 from
Confounding Colorants

Red 30, chemically known as 6-Chloro-2-(6-chloro-4-methyl-3-oxobenzol[b]thien-2(3H)-
ylidene)-4-methylbenzo[b]thiophene-3(2H)-one, is a synthetic pigment belonging to the
thioindigoid class of dyes.[1][2] It is crucial to distinguish Red 30 (Cl 73360) from another
commonly referenced colorant, Red 3 (Erythrosine, Cl 45430). Much of the scientific literature
concerning the biological effects and health risks, such as impacts on thyroid function and
potential carcinogenicity, is associated with Red 3, not Red 30.[3] This guide will focus
exclusively on the known properties and potential novel applications of Red 30.

Caption: Chemical and functional distinction between Red 30 and Red 3.
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Current Approved Applications: A Focus on
Pharmaceuticals

Red 30 is approved by regulatory bodies such as the U.S. Food and Drug Administration (FDA)
for use as a colorant in both drugs and cosmetics.[1][4] Its primary function in these
applications is to provide a distinct and stable color, aiding in product identification and
aesthetic appeal.[5][6] The "lake" form, Red 30 Lake, is an insoluble pigment made by
precipitating the dye with a metal salt, often aluminum, which enhances its stability in solid
dosage forms.[6][7]

Use in Pharmaceutical Formulations

In the pharmaceutical industry, Red 30 and its lake are utilized as excipients in various dosage
forms, including:

o Tablet Coatings: To provide a uniform and identifiable color.[6]
o Capsule Shells: For branding and differentiation of products.
o Oral Suspensions: To improve patient acceptance and compliance.

The selection of Red 30 in these formulations is primarily due to its high stability to light and
heat.[3]

Exploration of Non-Cosmetic Research
Applications: A Review of the Literature

A comprehensive review of scientific literature and patent databases reveals a significant lack
of documented research applications for Red 30 beyond its role as a colorant. While other dyes
have been repurposed for various scientific applications, Red 30 has not been extensively
explored for functional roles such as:

» Biological Staining: There is no evidence to suggest Red 30 has an affinity for specific
cellular structures or biomolecules that would make it a useful biological stain.

o Fluorescent Probing: The intrinsic fluorescence properties of Red 30 have not been
characterized or exploited for imaging or sensing applications in biological systems.
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o Drug Delivery: While present in drug formulations for color, there are no reports of Red 30
being used as an active component of a drug delivery system, for example, in targeted
release or as a carrier.

The broader class of thioindigoid dyes, to which Red 30 belongs, has been noted for potential
applications in organic electronics and as photoresponsive materials, but these studies have
not specifically focused on Red 30 in a biological or pharmaceutical research context.[9]

Quantitative Data Summary

Due to the limited research on Red 30's biological activities, quantitative data regarding its
effects in non-cosmetic applications is largely unavailable. The table below summarizes the
known regulatory and chemical information.

Property Value Reference
Cl Name Cl 73360 [1]
Common Name D&C Red No. 30 [4]
Chemical Class Thioindigoid [1]

CAS Number 2379-74-0 [10]
Molecular Formula C18H10CI202S2 [10]

FDA Approved Uses Drugs, Cosmetics [1][4]

Future Research Directions: A Hypothetical
Workflow

The absence of research into the functional applications of Red 30 presents an opportunity for
novel investigations. A hypothetical workflow for evaluating the potential of an existing colorant
like Red 30 for new research applications is outlined below.
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Phase 1: Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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